N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine

• IUPAC Name: N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methyl-1-(2-phenylethyl)piperidin-3-amine
• InChI: InChI=1S/C22H29FN2O/c1-24(16-19-10-11-22(26-2)21(23)15-19)20-9-6-13-25(17-20)14-12-18-7-4-3-5-8-18/h3-5,7-8,10-11,15,20H,6,9,12-14,16-17H2,1-2H3
• InChI Key: YIOIOZJLSNZVHD-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=C(C=C1)OC)F)C2CCCN(C2)CCC3=CC=CC=C3
• Molecular Formula: C22H29FN2O
• Molecular Weight: 356.5 g/mol

Description

N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine, also known as FMP, is a chemical compound that has been widely studied in the field of medicinal chemistry. It belongs to the class of piperidine derivatives and has been found to exhibit a range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine is not fully understood. However, it is believed to act as a selective antagonist at the mu-opioid receptor, which is involved in the regulation of pain and reward. N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine has also been found to inhibit the reuptake of serotonin and norepinephrine, which are neurotransmitters involved in the regulation of mood and emotions.
Biochemical and physiological effects:
N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, as well as to improve mood and reduce anxiety and depression-like behaviors. N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine has also been found to reduce the rewarding effects of drugs of abuse, suggesting its potential as a treatment for addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine is its relatively high potency and selectivity for the mu-opioid receptor. This makes it a useful tool for studying the role of this receptor in pain and reward. However, N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine also has some limitations, including its short duration of action and potential for abuse.

Future Directions

There are several potential future directions for research on N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine. One area of interest is the development of longer-acting derivatives that could be used as analgesics or antidepressants. Another area of interest is the study of N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine's effects on other neurotransmitter systems, such as the dopamine and glutamate systems. Finally, there is interest in exploring the potential of N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine as a treatment for addiction and withdrawal symptoms.
In conclusion, N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine is a chemical compound that has been extensively studied for its potential use as a therapeutic agent. It exhibits a range of biological activities, including analgesic, anti-inflammatory, and antidepressant effects. N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine has also been found to have potential as a treatment for addiction and withdrawal symptoms. While there are some limitations to its use, N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine remains a promising tool for studying the role of the mu-opioid receptor in pain and reward, and for exploring new avenues for drug development.

Synthesis Methods

The synthesis of N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine involves the reaction of 3-fluoro-4-methoxybenzyl chloride and N-methyl-1-(2-phenylethyl)piperidin-4-amine in the presence of a base such as potassium carbonate. The reaction proceeds through the formation of an intermediate, which is then treated with hydrochloric acid to yield the final product. The yield of N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine is typically in the range of 50-70%.

Scientific Research Applications

N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine has been extensively studied for its potential use as a therapeutic agent. It has been found to exhibit a range of biological activities, including analgesic, anti-inflammatory, and antidepressant effects. N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine has also been shown to have potential as a treatment for addiction and withdrawal symptoms.